Cas no 2034263-26-6 (2-(cyclopentylsulfanyl)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide)

• Product Name: 2-(cyclopentylsulfanyl)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide
• CAS No: 2034263-26-6
• MF: C₁₇H₂₁NO₃S₂
• MW: 351.483542203903
• CID: 5550097
• Update Time: 2025-10-06

2-(cyclopentylsulfanyl)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylsulfanyl-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]acetamide
• 2-(cyclopentylsulfanyl)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide

• Inchi： 1S/C17H21NO3S2/c19-16(11-23-13-5-1-2-6-13)18-12-17(20,14-7-3-9-21-14)15-8-4-10-22-15/h3-4,7-10,13,20H,1-2,5-6,11-12H2,(H,18,19)
• InChI Key： FTJQFCIOURPXJD-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)(O)C1SC=CC=1)(=O)CSC1CCCC1

Additional information on 2-(cyclopentylsulfanyl)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide

Introduction to 2-(cyclopentylsulfanyl)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide (CAS No. 2034263-26-6)

2-(cyclopentylsulfanyl)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide, identified by its CAS number 2034263-26-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic moieties, including furan and thiophene rings, which are well-documented for their diverse biological activities. The incorporation of a cyclopentylsulfanyl group further enhances its molecular complexity, potentially influencing both its physicochemical properties and biological interactions.

The molecular framework of this compound is notable for its intricate arrangement of functional groups. The acetamide moiety serves as a key pharmacophore, often found in bioactive molecules due to its ability to participate in hydrogen bonding and stabilize amide-based interactions within biological targets. The presence of two distinct heterocyclic systems, furan and thiophene, suggests potential interactions with enzymes or receptors that recognize such structural motifs. Additionally, the hydroxyl group within the molecule introduces polarity and may play a crucial role in modulating solubility and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the furan-2-yl and thiophen-2-yl substituents may engage in π-stacking interactions or form hydrogen bonds with specific residues in target proteins. These interactions are critical for drug design, as they can dictate the efficacy and selectivity of a therapeutic agent. The cyclopentylsulfanyl group, while less commonly studied compared to other sulfanyl-containing compounds, may contribute to steric hindrance or hydrophobic effects, further fine-tuning the compound's pharmacological profile.

In the context of drug discovery, the synthesis and characterization of novel heterocyclic derivatives remain a cornerstone of medicinal chemistry. The structural features of 2-(cyclopentylsulfanyl)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide (CAS No. 2034263-26-6) align well with emerging trends in biologically active molecules. For instance, recent publications have highlighted the potential of furan derivatives as scaffolds for developing antimicrobial and anti-inflammatory agents. Similarly, thiophene-based compounds have been explored for their antitumor and antiviral properties. The combination of these motifs in this molecule suggests multifaceted therapeutic applications.

The synthesis of this compound involves multi-step organic transformations, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions, condensation reactions, and functional group interconversions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions could be employed to construct the complex heterocyclic cores efficiently. The use of chiral auxiliaries or asymmetric catalysis might also be considered to achieve enantiopure forms, which are often essential for pharmaceutical applications.

From a biological perspective, the potential activities of 2-(cyclopentylsulfanyl)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide (CAS No. 2034263-26-6) remain an area of active investigation. Preclinical studies could focus on evaluating its interactions with enzymes such as kinases or cytochrome P450 isoforms, which are pivotal in drug metabolism and signaling pathways. Additionally, the compound's ability to modulate receptor activity—particularly those involved in pain perception, inflammation, or neurodegeneration—could be explored through cell-based assays or animal models.

The physicochemical properties of this molecule are also critical for its formulation and delivery. Parameters such as solubility, stability under storage conditions, and permeability across biological membranes will influence its suitability for therapeutic use. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are indispensable tools for characterizing these properties accurately. Computational methods can further aid in predicting pharmacokinetic behavior based on molecular descriptors derived from its structure.

In conclusion, 2-(cyclopentylsulfanyl)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide (CAS No. 2034263-26-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural composition positions it as a valuable scaffold for developing novel bioactive molecules with potential therapeutic applications across multiple disease areas. Continued investigation into its synthesis, mechanism of action, and pharmacological profile will be essential to unlock its full potential in medicine.